BENGHE Foundational & Exploratory

Check Availability & Pricing

High-Purity n-Butylammonium Bromide (n-
BABr): Technical Guide & Application Protocols

Author: BenchChem Technical Support Team. Date: May 2026
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Compound Name: Butylamine hydrobromide
CAS No.: 15567-09-6
Cat. No.: B1280914
Get Quote
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Executive Summary

n-Butylammonium bromide (CAS 15567-09-6), often abbreviated as n-BABr or BABI, is a
critical organic halide precursor used primarily in the fabrication of low-dimensional (2D and
quasi-2D) perovskite optoelectronics.[1][2] With a molecular weight of 154.05 g/mol , it serves
as a "spacer cation" that structurally isolates inorganic lead-halide octahedra, imparting
superior moisture stability and quantum confinement properties to solar cells and LEDs.

This guide provides a definitive physicochemical profile, a self-validating synthesis workflow for
high-purity applications, and a mechanistic analysis of its role in Ruddlesden-Popper phase
engineering.

Part 1: Chemical Identity & Physicochemical
Profile[3][4]

For research and quality control, precise identification is non-negotiable. The n-isomer is the
standard for perovskite applications; iso- or tert- isomers have distinct CAS numbers and
properties.
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Table 1: Core Identity Data

Parameter

Technical Specification

Chemical Name

n-Butylammonium bromide

1-Butanamine hydrobromide; Butylamine

Synonyms ) o )
hydrobromide; 1-Butanaminium bromide
CAS Number 15567-09-6
(or
Molecular Formula
)
Molecular Weight 154.05 g/mol
Appearance White crystalline powder or platelets
Melting Point ~205.4 °C (Decomposes at higher temps)
N High: Water, Ethanol, DMF, DMSO / Low:
Solubility ]
Diethyl ether, Toluene
SMILES CCCC[NH3+].[Br-]
InChl Key SXGBREZGMJVYRL-UHFFFAOYSA-N

Structural Integrity Check

In

NMR (DMSO-
), the ammonium protons (

) typically appear as a broad triplet around

7.6—7.8 ppm, distinct from the free amine. The

-methylene protons shift downfield compared to the free base, confirming salt formation.
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Part 2: Synthesis & Purification Protocol
(Perovskite-Grade)

Expertise & Causality: Commercial "technical grade" (98%) sources often contain trace
oxidized amines (yellowing) or residual water. For optoelectronic devices, purity >99.5% is
required to prevent non-radiative recombination centers. The following protocol utilizes the
solubility differential between the salt and the reactants to drive purification.

The Reaction Logic

» Exothermic Control: The reaction is highly exothermic. Uncontrolled heat can oxidize the
amine, introducing impurities.

» Solvent Selection: Ethanol acts as a solvent for the reaction but allows for precipitation when
cooled or when an antisolvent (diethyl ether) is added.

Step-by-Step Workflow

o Preparation: Chill 100 mL of absolute ethanol to 0°C in an ice bath.
e Acid Addition: Add stoichiometric Hydrobromic acid (48 wt% in water) slowly to the ethanol.

e Amine Addition (The Critical Step): Add n-butylamine dropwise under vigorous stirring. Why?
Keeping the system acidic prevents the formation of side-products associated with free

amine excess.
» Evaporation: Rotary evaporate the solvent at 50°C until a white solid precipitates.
e Recrystallization (The Purification):

o Dissolve the crude solid in a minimum amount of boiling absolute ethanol.

o Allow to cool slowly to room temperature, then to 4°C.

o Self-Validating Check: If the solution turns yellow, activated charcoal treatment is required
before crystallization.
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e Washing: Filter the crystals and wash 3x with cold diethyl ether. Why? Ether removes
residual non-polar organic impurities and traces of unreacted amine.

e Drying: Dry in a vacuum oven at 60°C for 24 hours.

Visualization: Synthesis & Validation Workflow
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Figure 1: Logic flow for the synthesis and purification of n-BABr, including a critical colorimetric
validation step to ensure optoelectronic grade purity.

Part 3: Applications in Perovskite Optoelectronics

The primary utility of n-BABr (CAS 15567-09-6) lies in its ability to dimensionalize the
perovskite lattice.

Mechanism: The Ruddlesden-Popper Phase

In a standard 3D perovskite (

), the 'A’ cation (e.g., Methylammonium) fits within the voids of the lead-halide octahedra. n-
Butylammonium is too large to fit in this void. Instead, it slices the 3D structure into 2D sheets,
forming a Ruddlesden-Popper (RP) phase described by:

Where:

L = n-Butylammonium (Spacer)

A = Small cation (Cs, MA, FA)

B = Metal (Pb, Sn)

X = Halide (Br, 1)[3]

Engineering Benefits[7]

e Moisture Resistance: The hydrophobic butyl chain acts as a barrier, preventing water ingress
into the hygroscopic perovskite core.

e Quantum Confinement: By adjusting 'n' (the number of octahedral layers), researchers can
tune the bandgap for specific LED emission colors.

o Defect Passivation: n-BABr coordinates with surface defects (undercoordinated

), reducing non-radiative recombination and boosting device efficiency.

Visualization: Lattice Dimensionality Control
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Figure 2: The structural impact of adding n-BABr to perovskite precursors, driving the formation
of stable 2D layered materials.

Part 4: Handling & Safety Protocols

Trustworthiness: While less volatile than the free amine, the hydrobromide salt poses specific
risks that must be managed to maintain both safety and chemical integrity.

e Hygroscopicity: n-BABr is hygroscopic. Exposure to ambient air causes clumping and water
uptake, which ruins stoichiometry in perovskite formulations.

o Protocol: Store exclusively in a Nitrogen or Argon-filled glovebox (
ppm).
 Acidity: Upon hydrolysis or thermal decomposition, it releases HBr fumes.
o Protocol: Handle in a fume hood or glovebox. Avoid contact with strong oxidizers.

» Toxicology: Irritating to eyes, respiratory system, and skin. Standard PPE (Gloves, Goggles)
IS mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

